Cas no 851379-25-4 (Deacetyl Linezolid Hydrochloride)

• Product Name: Deacetyl Linezolid Hydrochloride
• CAS No: 851379-25-4
• MF: C₁₄H₁₈FN₃O₃
• MW: 295.309426784515
• CID: 5037582
• Update Time: 2025-05-20

Deacetyl Linezolid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-5-(Aminomethyl)-3-(3-fluoro-4-morpholinophenyl)oxazolidin-2-one hydrochloride
• Deacetyl Linezolid Hydrochloride
• (S)-5-(Aminomethyl)-3-(3-fluoro-4-morpholinophenyl)oxazolidi...

• Inchi： 1S/C14H18FN3O3/c15-12-7-10(18-9-11(8-16)21-14(18)19)1-2-13(12)17-3-5-20-6-4-17/h1-2,7,11H,3-6,8-9,16H2/t11-/m0/s1
• InChI Key： VXIWZOWWQMRVRF-NSHDSACASA-N
• SMILES： O1[C@@H](CN)CN(C2=CC=C(N3CCOCC3)C(F)=C2)C1=O

Additional information on Deacetyl Linezolid Hydrochloride

Deacetyl Linezolid Hydrochloride: A Comprehensive Overview

Deacetyl Linezolid Hydrochloride, also known by its CAS number CAS No. 851379-25-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in the development of novel therapeutic agents, particularly in the realm of antibiotics. The name itself suggests a relationship with linezolid, a well-known antibiotic, but with modifications that could enhance its efficacy or reduce side effects.

The chemical structure of Deacetyl Linezolid Hydrochloride is closely related to linezolid, a member of the oxazolidinone class of antibiotics. Linezolid is known for its ability to inhibit bacterial protein synthesis by targeting the initiation complex of ribosomes. The "deacetyl" modification in this compound's name implies that it has undergone a chemical transformation where an acetyl group has been removed. This modification could potentially alter the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), making it more suitable for specific therapeutic applications.

Recent studies have explored the potential of Deacetyl Linezolid Hydrochloride as an improved version of linezolid. Researchers have focused on understanding how the removal of the acetyl group affects the compound's activity against various bacterial strains. Preliminary findings suggest that this modification may enhance the compound's ability to penetrate bacterial cells, thereby increasing its efficacy against resistant strains. This is particularly important given the growing threat of antibiotic resistance worldwide.

In addition to its antimicrobial properties, Deacetyl Linezolid Hydrochloride has shown promise in other therapeutic areas. For instance, studies have investigated its potential as an anti-inflammatory agent due to its ability to modulate certain cellular pathways involved in inflammation. This dual functionality makes it a versatile compound with applications beyond traditional antibiotic use.

The synthesis and characterization of Deacetyl Linezolid Hydrochloride have been detailed in several recent publications. These studies employ advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm the compound's structure and purity. The use of these techniques ensures that the compound meets rigorous quality standards required for pharmaceutical applications.

From an environmental standpoint, researchers have also examined the biodegradability and ecological impact of CAS No. 851379-25-4. Understanding how this compound interacts with ecosystems is crucial for ensuring sustainable drug development practices. Initial findings indicate that it has a moderate environmental footprint, which aligns with current efforts to develop eco-friendly pharmaceuticals.

In terms of clinical applications, ongoing preclinical trials are assessing the safety and efficacy of Deacetyl Linezolid Hydrochloride. These trials are essential for determining whether this compound can progress to human clinical trials and eventually become a marketable drug. Early results are promising, but further research is needed to fully understand its potential benefits and risks.

The development of CAS No. 851379-25-4 represents a significant advancement in antibiotic research. By leveraging modern chemical synthesis techniques and cutting-edge analytical methods, scientists are paving the way for new treatments that address pressing public health challenges. As research into this compound continues, it holds great potential for making a meaningful impact on global health.